Oxane-3-carbothioamide
Overview
Description
Oxane-3-carbothioamide is an organic compound belonging to the oxane family of compounds. It is a colorless, odorless, and water-soluble compound, and is used in a variety of scientific and industrial applications. In particular, it is used as a reagent for the synthesis of various compounds, as a surfactant, and as a catalyst in various chemical reactions. It has also been used in the synthesis of pharmaceuticals, cosmetics, and other products.
Scientific Research Applications
DNA Interaction and Biological Activity
Oxane-3-carbothioamide derivatives exhibit significant biological activities. Muthuraj and Umadevi (2018) studied carbothioamide ruthenium (II) complexes with N and S donor ligands, demonstrating their ability to interact with calf-thymus DNA via an intercalation mechanism. This finding suggests potential applications in the field of biochemistry and pharmacology (Muthuraj & Umadevi, 2018).
Synthesis of Thiadiazoles
This compound compounds are useful in the synthesis of 1,2,4-thiadiazoles, as demonstrated by Yoshimura et al. (2014). They used Oxone as an oxidant for the oxidative dimerization of carbothioamides, leading to the efficient synthesis of these compounds. This process has implications in organic chemistry and materials science (Yoshimura et al., 2014).
Ophthalmology: Silicone Oil Analysis
In ophthalmology, this compound derivatives have been studied for their role in eye surgeries. Tomlins et al. (2007) analyzed Oxane HD, a mixture including a partly fluorinated olefin (RMN-3), which is used in retinal surgeries. Their study provides insights into the nature of substances used in ophthalmologic treatments (Tomlins et al., 2007).
Fluorescence Properties
Wrona-Piotrowicz et al. (2014) investigated the synthesis of pyrene-1-carbothioamides and their oxidative conversion to carboxamides. The study highlighted the solid-state fluorescence properties of these compounds, suggesting potential applications in materials science and sensor technology (Wrona-Piotrowicz et al., 2014).
Macrocyclization and Chemical Reactivity
Fukada et al. (1994) explored the chemical reactivity of carbothioamides, leading to the synthesis of macrocyclic thioureas. Their work adds to the understanding of the reactivity and potential applications of these compounds in synthetic chemistry (Fukada et al., 1994).
Novel Syntheses and Antimicrobial Activities
Sanad and Mekky (2020) synthesized new carbothioamides linked to chromene units, demonstrating their potential in the creation of novel compounds with possible antimicrobial applications. This study adds to the understanding of the versatility of carbothioamide derivatives in medicinal chemistry (Sanad & Mekky, 2020).
Properties
IUPAC Name |
oxane-3-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NOS/c7-6(9)5-2-1-3-8-4-5/h5H,1-4H2,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBSKGZNFFRJFSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1339699-06-7 |
Source
|
| Record name | oxane-3-carbothioamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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